4-Ethoxy-3,5-dinitrobenzoic acid

• Molecular Formula: C9H8N2O7
• Molecular Weight: 256.17 g/mol
• IUPAC Name: 4-ethoxy-3,5-dinitrobenzoic acid
• InChI: InChI=1S/C9H8N2O7/c1-2-18-8-6(10(14)15)3-5(9(12)13)4-7(8)11(16)17/h3-4H,2H2,1H3,(H,12,13)
• InChI Key: OMHGUPCRBWWHHN-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1[N+](=O)[O-])C(=O)O)[N+](=O)[O-]

Description

4-Ethoxy-3,5-dinitrobenzoic acid (EDNBA) is a chemical compound that has been widely used in scientific research. It is a yellow crystalline powder that is soluble in organic solvents such as ethanol, methanol, and acetonitrile. EDNBA has been used in a variety of research applications, including as a reagent in organic synthesis, as a probe for studying protein-ligand interactions, and as a tool for investigating the mechanism of action of certain enzymes.

Mechanism of Action

The mechanism of action of 4-Ethoxy-3,5-dinitrobenzoic acid is not well understood. However, it is believed that the compound acts as an inhibitor of certain enzymes. It has been shown to inhibit the activity of enzymes such as carbonic anhydrase and acetylcholinesterase.
Biochemical and Physiological Effects
4-Ethoxy-3,5-dinitrobenzoic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cells and to have anti-inflammatory properties. The compound has also been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-Ethoxy-3,5-dinitrobenzoic acid in lab experiments is its high purity. The compound is easy to synthesize and can be purified through recrystallization. Another advantage is its solubility in organic solvents, which makes it easy to work with in lab experiments.
One of the limitations of using 4-Ethoxy-3,5-dinitrobenzoic acid in lab experiments is its potential toxicity. The compound has been shown to be toxic to certain cell lines and to have adverse effects on animal models. Another limitation is its limited availability. The compound is not commercially available and must be synthesized in the lab.

Future Directions

There are several future directions for research on 4-Ethoxy-3,5-dinitrobenzoic acid. One direction is to investigate its potential as a therapeutic agent. The compound has been shown to have anti-inflammatory and neuroprotective properties, which could make it a potential candidate for the treatment of certain diseases.
Another direction is to investigate its mechanism of action. The compound has been shown to inhibit the activity of certain enzymes, but the exact mechanism of action is not well understood. Further research could help to elucidate the mechanism of action and provide insights into the development of new drugs.
Conclusion
In conclusion, 4-Ethoxy-3,5-dinitrobenzoic acid is a chemical compound that has been widely used in scientific research. It has been used as a reagent in organic synthesis, as a probe for studying protein-ligand interactions, and as a tool for investigating the mechanism of action of certain enzymes. The compound has a variety of biochemical and physiological effects, including anti-inflammatory and neuroprotective properties. While there are limitations to using 4-Ethoxy-3,5-dinitrobenzoic acid in lab experiments, it remains a valuable tool for researchers in a variety of fields.

Synthesis Methods

4-Ethoxy-3,5-dinitrobenzoic acid can be synthesized through the reaction of 4-ethoxy-3-nitrobenzoic acid with nitric acid and sulfuric acid. The reaction proceeds through a nitration reaction, which results in the formation of the dinitrobenzoic acid. The product can be purified through recrystallization from a suitable solvent.

Scientific Research Applications

4-Ethoxy-3,5-dinitrobenzoic acid has been used in a variety of scientific research applications. One of the most common applications is as a reagent in organic synthesis. 4-Ethoxy-3,5-dinitrobenzoic acid can be used as a starting material for the synthesis of other compounds, such as 4-ethoxy-3-nitrobenzoic acid. It can also be used as a reagent for the synthesis of other dinitrobenzoic acids.
4-Ethoxy-3,5-dinitrobenzoic acid has also been used as a probe for studying protein-ligand interactions. It can be used to label proteins and then used in various assays to study the binding affinity of the protein to its ligand. The compound has been used to study a variety of proteins, including enzymes, receptors, and transporters.